Cas no 141038-08-6 (2,4-Hexanedione, 3-[2-(3-methoxyphenyl)ethyl]-)
141038-08-6 structure
Product Name:2,4-Hexanedione, 3-[2-(3-methoxyphenyl)ethyl]-
CAS No:141038-08-6
MF:C15H20O3
MW:248.317504882813
CID:1301272
PubChem ID:14959927
Update Time:2025-04-20
2,4-Hexanedione, 3-[2-(3-methoxyphenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexanedione, 3-[2-(3-methoxyphenyl)ethyl]-
- 3-[2-(3-methoxyphenyl)ethyl]hexane-2,4-dione
- 141038-08-6
- DTXSID50566106
-
- Inchi: 1S/C15H20O3/c1-4-15(17)14(11(2)16)9-8-12-6-5-7-13(10-12)18-3/h5-7,10,14H,4,8-9H2,1-3H3
- InChI Key: UJQJZNVVZMISBD-UHFFFAOYSA-N
- SMILES: O=C(CC)C(C(C)=O)CCC1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 248.1413
- Monoisotopic Mass: 248.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2,4-Hexanedione, 3-[2-(3-methoxyphenyl)ethyl]- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
141038-08-6 (2,4-Hexanedione, 3-[2-(3-methoxyphenyl)ethyl]-) Related Products
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